Cas no 587838-62-8 (N2,N2-Dimethyl[1,1'-binaphthalene]-2,2'-diamine)

N2,N2-Dimethyl[1,1'-binaphthalene]-2,2'-diamine structure
587838-62-8 structure
Product Name:N2,N2-Dimethyl[1,1'-binaphthalene]-2,2'-diamine
CAS No:587838-62-8
MF:C22H20N2
MW:312.4076
MDL:MFCD25372910
CID:2951382
Update Time:2024-11-03

N2,N2-Dimethyl[1,1'-binaphthalene]-2,2'-diamine Chemical and Physical Properties

Names and Identifiers

    • (R)-N,N-二甲基-1,1'-联萘胺
    • (R)-N,N-Dimethyl-[1,1'-binaphthalene]-2,2'-diamine
    • N2,N2-Dimethyl[1,1'-binaphthalene]-2,2'-diamine
    • 2'-(Dimethylamino)-1,1'-binaphthalene-2-amine
    • (aR)-N,N-Dimethyl-1,1'-binaphthalene-2,2'-diamine
    • 1-[2-(dimethylamino)naphthalen-1-yl]naphthalen-2-amine
    • MDL: MFCD25372910
    • Inchi: 1S/C22H20N2/c1-24(2)20-14-12-16-8-4-6-10-18(16)22(20)21-17-9-5-3-7-15(17)11-13-19(21)23/h3-14H,23H2,1-2H3
    • InChI Key: WJVCDEJWPSGKLR-UHFFFAOYSA-N
    • SMILES: N(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 420
  • XLogP3: 5.5
  • Topological Polar Surface Area: 29.3

N2,N2-Dimethyl[1,1'-binaphthalene]-2,2'-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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